Cas no 1354953-09-5 (6-Fluoro-2-azaspiro[3.3]heptane)

• Product Name: 6-Fluoro-2-azaspiro[3.3]heptane
• CAS No: 1354953-09-5
• MF: C₆H₁₀FN
• MW: 115.1487
• MDL: MFCD20441666
• CID: 5051503
• PubChem ID: 54595511
• Update Time: 2026-02-28

6-Fluoro-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-azaspiro[3.3]heptane
• 6-Fluoro-2-azaspiro[3.3]heptane

• MDL： MFCD20441666
• Inchi： 1S/C6H10FN/c7-5-1-6(2-5)3-8-4-6/h5,8H,1-4H2
• InChI Key： RCAFANHNHZOIQN-UHFFFAOYSA-N
• SMILES： FC1([H])C([H])([H])C2(C([H])([H])N([H])C2([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 115.079727485 g/mol
• Monoisotopic Mass: 115.079727485 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12
• Molecular Weight: 115.15

Additional information on 6-Fluoro-2-azaspiro[3.3]heptane

Exploring the Unique Properties and Applications of 6-Fluoro-2-azaspiro[3.3]heptane (CAS No. 1354953-09-5)

The chemical compound 6-Fluoro-2-azaspiro[3.3]heptane (CAS No. 1354953-09-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This spirocyclic compound, characterized by a fluorine atom at the 6-position and a nitrogen-containing azaspiro framework, offers a versatile scaffold for drug discovery and advanced material design. Researchers are particularly interested in its rigid three-dimensional structure, which can enhance binding affinity and selectivity in biological targets, making it a valuable building block for central nervous system (CNS) drug development.

In the context of current pharmaceutical trends, 6-Fluoro-2-azaspiro[3.3]heptane aligns with the growing demand for saturated heterocycles that improve metabolic stability and reduce off-target effects. Its spirocyclic architecture addresses common challenges in drug design, such as molecular flexibility and conformational control. The incorporation of fluorine, a strategic element in medicinal chemistry, further enhances its potential by modulating lipophilicity, bioavailability, and membrane permeability. These properties make it particularly relevant for targeting GPCRs (G-protein-coupled receptors) and ion channels, which are hot topics in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of 6-Fluoro-2-azaspiro[3.3]heptane involves innovative strategies to construct its strained spirocyclic system. Recent advances in C-H functionalization and photocatalysis have opened new routes for its efficient synthesis, addressing earlier limitations in yield and scalability. These methodological breakthroughs are frequently searched in academic databases, reflecting the compound's role as a case study in modern synthetic techniques. Furthermore, its stability under physiological conditions makes it a promising candidate for prodrug development and bioconjugation applications.

The compound's potential extends beyond pharmaceuticals. In materials science, 6-Fluoro-2-azaspiro[3.3]heptane has been explored as a ligand in catalysis and as a building block for high-performance polymers. Its ability to influence polymer chain packing and thermal properties aligns with industry needs for lightweight, durable materials in aerospace and electronics. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value, a feature increasingly sought after in convergence research initiatives.

Quality control and analytical characterization of 6-Fluoro-2-azaspiro[3.3]heptane require specialized techniques such as chiral HPLC and 19F NMR spectroscopy, topics frequently queried by analytical chemists. The compound's stereochemical purity is critical for its intended applications, driving innovation in asymmetric synthesis and chiral separation technologies. These aspects are particularly relevant given the pharmaceutical industry's emphasis on enantiomerically pure intermediates.

Environmental and regulatory considerations surrounding fluorinated compounds have also shaped research directions for 1354953-09-5. While not classified as hazardous, its ecological profile is being actively studied through green chemistry principles, including atom economy and waste minimization in its synthesis. These studies address growing concerns about sustainable chemical production, a major focus area in both academic and industrial settings.

Looking ahead, 6-Fluoro-2-azaspiro[3.3]heptane represents a compelling example of how structural innovation in small molecules can drive progress across multiple scientific disciplines. Its ongoing investigation in fragment-based drug discovery and chemical biology probes continues to yield insights into molecular recognition and protein-ligand interactions. As synthetic methodologies evolve and biological targets become more challenging, this compound's unique attributes position it as a valuable tool for addressing unmet needs in healthcare and technology.